6-Chloro-N4-propyl-4,5-pyrimidinediamine

• IUPAC Name: 6-chloro-4-N-propylpyrimidine-4,5-diamine
• InChI: InChI=1S/C7H11ClN4/c1-2-3-10-7-5(9)6(8)11-4-12-7/h4H,2-3,9H2,1H3,(H,10,11,12)
• InChI Key: GYPKKOOUKYMZRZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C(=NC=N1)Cl)N
• Molecular Formula: C7H11ClN4
• DSSTOX Substance ID: DTXSID80428061
• Molecular Weight: 186.64 g/mol
• CAS RN: 195252-56-3

Description

6-Chloro-N4-propyl-4,5-pyrimidinediamine is a chemical compound with the molecular formula C7H11ClN4. It has a molecular weight of 186.64. It is also known as AZD3514 and is a potent and selective androgen receptor N-terminal domain antagonist.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11ClN4/c1-2-3-10-7-5(9)6(8)11-4-12-7/h4H,2-3,9H2,1H3,(H,10,11,12). This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Structural and Spectral Analysis

The structural and bonding characteristics, along with spectral analysis, of pyrimidinediamine derivatives have been a subject of study to understand their interaction with biological molecules. For instance, an antimalarial drug derived from a pyrimidinediamine was investigated using spectral analysis techniques to understand its docking mechanism in the active site of the enzyme, highlighting the importance of intermolecular hydrogen bonding (Sherlin et al., 2018).

Chemical Rearrangements and Reactions

Research has shown that chloropyrimidines can undergo Fischer–Hepp type rearrangement, illustrating the reactivity of the pyrimidine ring and its potential for creating novel compounds, which can be crucial for developing new pharmaceuticals (Čikotienė et al., 2013).

Material Science Applications

Metal-bearing and trifluoromethyl-substituted pyrimidines have been generated and functionalized, demonstrating the utility of pyrimidine derivatives in material science, particularly in the creation of new materials with potential electronic and optical applications (Schlosser et al., 2006).

Pharmaceutical Applications

The investigation into the nonlinear optical properties and electronic structure of thiopyrimidine derivatives has revealed potential applications in medicine and nonlinear optics. Such studies are fundamental in designing drugs with improved efficacy and reduced side effects (Hussain et al., 2020).

Crystallography and Drug Design

Crystallographic studies of pyrimidine derivatives have contributed significantly to drug design, offering insights into the molecular recognition processes that are crucial for targeted drug action. This research supports the development of pharmaceuticals by elucidating the structure-activity relationships (Rajam et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation or allergic reactions. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).